Cas no 1807099-39-3 (2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride
• CAS No: 1807099-39-3
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4876714
• Update Time: 2025-06-14

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)6-4(12)1-3(8(10)11)5(2-13)14-6/h1,8H
• InChI Key： UDHDUFHKLQCKNP-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)N=C(C#N)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride

Comprehensive Overview of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1807099-39-3)

The compound 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1807099-39-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and iodo substitution, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride has surged, driven by advancements in drug discovery and precision agriculture. The compound's carbonyl chloride group allows for efficient derivatization, enabling the creation of amides, esters, and other functionalized products. This reactivity is particularly valuable in medicinal chemistry, where it can be used to design targeted inhibitors for enzymes or receptors involved in diseases such as cancer and metabolic disorders.

One of the key trends in chemical research is the focus on sustainable synthesis and green chemistry. 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride aligns with these principles, as its efficient reactivity reduces the need for excessive reagents or harsh conditions. This is especially relevant given the growing emphasis on environmentally friendly manufacturing processes. Researchers are exploring catalytic methods and solvent-free reactions to further optimize the use of this compound in industrial applications.

The iodo substituent in 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride opens doors to cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex aromatic systems. These reactions are widely used in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals. The compound's ability to participate in such transformations makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies and lead optimization.

Another area of interest is the compound's potential in fluorine chemistry. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride a sought-after intermediate for fluorinated drug development. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. This aligns with the broader industry trend toward rational drug design and personalized medicine.

In agrochemical research, 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride is being explored for its potential in developing next-generation crop protection agents. The combination of its cyano and difluoromethyl groups may contribute to novel modes of action, addressing resistance issues in pest and disease management. With the global push for sustainable agriculture, this compound could play a role in creating safer and more effective solutions for farmers.

From a technical standpoint, handling 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride requires expertise due to its reactivity. Proper storage conditions, such as moisture-free environments and controlled temperatures, are essential to maintain its stability. Researchers often seek guidance on best practices for handling acyl chlorides and storage recommendations for sensitive intermediates, which are common queries in online forums and professional networks.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-carbonyl chloride (CAS No. 1807099-39-3) is a multifaceted compound with broad applications in cutting-edge research. Its relevance to drug discovery, agrochemical innovation, and green chemistry positions it as a critical tool for scientists addressing some of today's most pressing challenges. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of advanced materials and bioactive molecules.